Cas no 870761-05-0 (4-(piperazine-1-sulfonyl)benzonitrile)

• Product name: 4-(piperazine-1-sulfonyl)benzonitrile
• CAS No: 870761-05-0
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 2113800
• PubChem ID: 6484314

4-(piperazine-1-sulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-piperazinylsulfonyl)Benzonitrile
• 4-(Piperazine-1-sulfonyl)-benzonitrile
• 4-(piperazine-1-sulfonyl)benzonitrile
• AKOS000676445
• 4-piperazin-1-ylsulfonylbenzonitrile
• CS-0305438
• DA-22957
• 870761-05-0
• EN300-14703
• A1-25793
• 4-(piperazin-1-ylsulfonyl)benzonitrile
• SR-01000355197
• HMS1695C09
• SR-01000355197-1
• SCHEMBL15231766
• RVVNXHYCKKNCJC-UHFFFAOYSA-N
• MFCD07345526

• MDL： MFCD07345526
• Inchi： InChI=1S/C11H13N3O2S/c12-9-10-1-3-11(4-2-10)17(15,16)14-7-5-13-6-8-14/h1-4,13H,5-8H2
• InChI Key： RVVNXHYCKKNCJC-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)S(=O)(=O)N2CCNCC2)C#N

Computed Properties

• Exact Mass: 251.07284784Da
• Monoisotopic Mass: 251.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides